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molecular formula C7H7BrN2O B1376484 5-Bromo-3-methylpyridine-2-carboxamide CAS No. 1400645-41-1

5-Bromo-3-methylpyridine-2-carboxamide

Cat. No. B1376484
M. Wt: 215.05 g/mol
InChI Key: MKNANAVYPACJGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09284284B2

Procedure details

5-Bromo-3-methyl-pyridine-2-carboxylic acid ethyl ester (2.44 g, 10 mmol) was dissolved in NH3/MeOH (50 ml) and heated to reflux for 3 days. The reaction mixture was concentrated to give the desired product as a pink solid (2.05 g, 9.6 mmol).
Quantity
2.44 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
C([O:3][C:4]([C:6]1[C:11]([CH3:12])=[CH:10][C:9]([Br:13])=[CH:8][N:7]=1)=O)C.[NH3:14].CO>>[Br:13][C:9]1[CH:10]=[C:11]([CH3:12])[C:6]([C:4]([NH2:14])=[O:3])=[N:7][CH:8]=1 |f:1.2|

Inputs

Step One
Name
Quantity
2.44 g
Type
reactant
Smiles
C(C)OC(=O)C1=NC=C(C=C1C)Br
Name
Quantity
50 mL
Type
reactant
Smiles
N.CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 3 days
Duration
3 d
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated

Outcomes

Product
Name
Type
product
Smiles
BrC=1C=C(C(=NC1)C(=O)N)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 9.6 mmol
AMOUNT: MASS 2.05 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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